![molecular formula C23H18N2O5 B2466092 4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)-N-(pyridin-4-ylmethyl)benzamide CAS No. 951940-42-4](/img/structure/B2466092.png)
4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)-N-(pyridin-4-ylmethyl)benzamide
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Description
4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)-N-(pyridin-4-ylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and is known for its various biochemical and physiological effects.
Scientific Research Applications
Crystal Structure and Conformation
Research by Reis et al. (2013) explores the crystal structure of compounds related to 4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)-N-(pyridin-4-ylmethyl)benzamide, focusing on their conformation and polymorphism. This study provides insights into the physical and chemical properties of such compounds, which are crucial for understanding their potential applications in various scientific fields (Reis et al., 2013).
Antibacterial Properties
Govori et al. (2013) investigated the antibacterial activity of some coumarin derivatives, which include structures similar to the compound . Their findings indicate moderate to high activity against certain bacterial strains, suggesting potential for development in antibacterial treatments (Govori et al., 2013).
Synthesis and Biological Evaluation
Mandala et al. (2013) synthesized novel derivatives of this compound and evaluated their antimicrobial activity. The study highlights the synthesis process and the potential of these compounds in antimicrobial applications (Mandala et al., 2013).
Luminescent Properties and Stimuli-Responsive Behavior
Srivastava et al. (2017) explored the luminescent properties of pyridyl substituted benzamides, including structures related to the compound of interest. Their research highlights the potential use of these compounds in developing materials with unique optical properties and stimuli-responsive behaviors (Srivastava et al., 2017).
Synthesis and Anticancer Evaluation
Mohan et al. (2021) synthesized N-(Pyridin-3-yl)benzamide derivatives and evaluated their anticancer activity against various human cancer cell lines. This research suggests the potential of such compounds in the development of new anticancer drugs (Mohan et al., 2021).
properties
IUPAC Name |
4-(7-methoxy-4-oxochromen-3-yl)oxy-N-(pyridin-4-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O5/c1-28-18-6-7-19-20(12-18)29-14-21(22(19)26)30-17-4-2-16(3-5-17)23(27)25-13-15-8-10-24-11-9-15/h2-12,14H,13H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTHCFGXDIBXLDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=C(C=C3)C(=O)NCC4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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